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Compound of Interest

Compound Name: 4-(Trimethoxysilyl)butanal

Cat. No.: B127697 Get Quote

Disclaimer: No specific safety data sheet (SDS) for 4-(Trimethoxysilyl)butanal was found.

The following guidance is based on the hazard profile of structurally similar chemicals,

including butyraldehyde and 4-(Triethoxysilyl)butanal. A comprehensive, substance-specific risk

assessment should be conducted before handling this chemical.

Hazard Profile and Classification
Based on available data for related compounds, 4-(Trimethoxysilyl)butanal is anticipated to

present the following hazards.

Hazard Classification Description Source

Skin Corrosion/Irritation Causes skin irritation. [1]

Serious Eye Damage/Eye

Irritation
Causes serious eye irritation. [1]

Specific target organ toxicity —

Single exposure

May cause respiratory

irritation.
[1]

Flammability
Highly flammable liquid and

vapor.
[2]

Personal Protective Equipment (PPE)
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The following table outlines the recommended personal protective equipment for handling 4-
(Trimethoxysilyl)butanal.

PPE Category Minimum Requirements Specifications

Eye and Face Protection

Safety glasses with side

shields or goggles. A face

shield may be required for

splash hazards.

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.[2]

Hand Protection Chemical-resistant gloves.

Neoprene or nitrile rubber

gloves are recommended.

Ensure gloves are compatible

with the chemical and have an

appropriate breakthrough time.

[3]

Body Protection

Flame-retardant, antistatic

protective clothing. Laboratory

coat.

Should cover the arms and be

worn fully buttoned.

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood. If ventilation is

inadequate, a NIOSH-

approved respirator with an

appropriate cartridge for

organic vapors should be

used.

Follow OSHA's respirator

regulations found in 29 CFR

1910.134 or European

Standard EN 149.

Operational and Disposal Plans
Safe Handling Procedures:

Preparation:

Ensure a chemical fume hood is operational and accessible.
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Verify that an eyewash station and safety shower are in close proximity and unobstructed.

[2]

Assemble all necessary equipment and reagents before starting work.

Don the appropriate personal protective equipment as outlined in the table above.

Handling:

Conduct all manipulations of 4-(Trimethoxysilyl)butanal inside a certified chemical fume

hood.

Ground and bond containers and receiving equipment to prevent static discharge.[2]

Use non-sparking tools and explosion-proof electrical equipment.[2]

Keep the container tightly closed when not in use.[2]

Avoid inhalation of vapors and contact with skin and eyes.

In Case of a Spill:

Evacuate the area.

Remove all sources of ignition.

Ventilate the area.

Absorb the spill with an inert, non-combustible material (e.g., sand, earth, vermiculite).

Collect the absorbed material into a suitable container for disposal.

Do not allow the chemical to enter drains or waterways.

Storage:

Store in a cool, dry, and well-ventilated area away from heat, sparks, open flames, and other

ignition sources.[2]
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Keep the container tightly closed and sealed.[2]

Store away from incompatible materials such as oxidizing agents.

Disposal:

Dispose of waste in accordance with all applicable federal, state, and local regulations.

The chemical and its container must be disposed of as hazardous waste.

Contact a licensed professional waste disposal service to dispose of this material.[2]

Experimental Workflow
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1. Preparation

2. Handling

3. Cleanup & Storage

4. Waste Disposal
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Ground and Bond Equipment

Spill Occurs

If Spill OccursUse Non-Sparking Tools

Keep Container Sealed

Decontaminate Work Area

Proceed to Cleanup

Remove and Dispose of PPE

Wash Hands Thoroughly

Store in a Cool, Ventilated Area

Collect Waste in Labeled Container

As Needed
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Evacuate Area

Remove Ignition Sources

Absorb with Inert Material
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Caption: Workflow for the safe handling and disposal of 4-(Trimethoxysilyl)butanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Triethoxysilylbutyraldehyde | C10H22O4Si | CID 44516815 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. fishersci.com [fishersci.com]

3. Quintana Supply [quintanasupply.com]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
4-(Trimethoxysilyl)butanal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b127697#personal-protective-equipment-for-handling-
4-trimethoxysilyl-butanal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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